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2-yl)methanol

Cat. No.: B13651939

Get Quote

A Technical Guide for Medicinal Chemists & Process Scientists

Part 1: Executive Summary & Structural Rationale[1]
In the crowded intellectual property space of kinase inhibitors, 5-azaindole (1H-pyrrolo[3,2-

c]pyridine) serves as a critical "scaffold hop" from the traditional indole and 7-azaindole cores.

[1] While 7-azaindole (pyrrolo[2,3-b]pyridine) mimics the purine ring of ATP to bind the hinge

region of kinases, 5-azaindole presents a divergent electronic face.[1]

Key Differentiators:

Basicity & Ionization: Unlike 7-azaindole (pKa ~4.6 for the conjugate acid), 5-azaindole is

significantly more basic (pKa ~8.3).[1] The pyridine nitrogen at the 5-position is highly

accessible for protonation at physiological pH, dramatically altering solubility and distribution

profiles compared to neutral indoles.

Vector Geometry: The C-H vectors and Nitrogen lone pairs occupy the "c" face of the fused

system, offering unique vectors for growing into solvent-exposed regions or specific
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hydrophobic pockets (e.g., the specificity pocket of kinases) that are inaccessible to 4- or 7-

azaindoles.[1]

Physicochemical Comparison Table
Property Indole 7-Azaindole 5-Azaindole

Impact on
Drug Design

Structure Benzopyrrole
Pyrrolo[2,3-

b]pyridine

Pyrrolo[3,2-

c]pyridine
Core Isomerism

H-Bond Donor N1-H N1-H N1-H
Hinge binding

(Donor)

H-Bond Acceptor None N7 (Internal) N5 (External)
Solvation / Salt

Formation

pKa (BH+) -2.4 (Very weak) ~4.6 ~8.3

High aqueous

solubility at pH <

7

Lipophilicity High Moderate Low to Moderate
Improved DMPK

profile

Part 2: Synthetic Strategies
Constructing the 5-azaindole core requires navigating the electron-deficient nature of the

pyridine ring.[1] The two primary industry-standard methodologies are the Batcho-Leimgruber

Synthesis (for de novo ring construction) and C-H Activation (for functionalization).[1]

The Batcho-Leimgruber Protocol (De Novo Synthesis)
This is the most robust route for scaling 5-azaindole, avoiding the harsh acidic conditions of

Fischer synthesis which often fail with electron-deficient pyridines.[1]

Mechanism:

Condensation: 4-methyl-3-nitropyridine reacts with DMF-DMA to form an enamine.[1]
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Reduction/Cyclization: The nitro group is reduced to an amine, which spontaneously attacks

the enamine double bond to close the pyrrole ring.

Visualization of Synthetic Workflow

4-Methyl-3-nitropyridine
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(Red Deep Color)Condensation

DMF-DMA
110°C, DMF

5-Azaindole
(1H-pyrrolo[3,2-c]pyridine)Reductive Cyclization

H2, Pd/C
or Zn/AcOH

Click to download full resolution via product page

Caption: The Batcho-Leimgruber route converts 4-methyl-3-nitropyridine to 5-azaindole via an

enamine intermediate.[1]

Part 3: Medicinal Chemistry Applications[1][2][3][4]
[5][6][7][8][9][10][11]
Kinase Inhibition & Hinge Binding
In kinase drug discovery, the "hinge region" typically accepts one H-bond (from the inhibitor)

and donates one (to the inhibitor).

7-Azaindole: The N1-H donates to the hinge (e.g., Glu residue), and N7 accepts from the

hinge (e.g., backbone NH).[1] This mimics Adenine.

5-Azaindole: The N1-H still donates to the hinge.[1] However, the N5 is positioned away from

the hinge interface in many binding poses. This allows N5 to:

Interact with solvent water networks.

Form salt bridges with acidic residues (Asp/Glu) in the solvent front or P-loop.

Improve the solubility of the inhibitor without adding external solubilizing groups (like

piperazine tails).
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Case Study: MPS1 Inhibitors
Research by Naud et al. demonstrated the utility of 5-azaindole in developing inhibitors for

MPS1 (Monopolar Spindle 1), a kinase overexpressed in cancer.[1]

Challenge: The initial hits had poor metabolic stability and solubility.

Solution: Transitioning to a 5-azaindole core maintained potency while leveraging the basic

N5 to modulate lipophilicity (lowering LogD) and improve metabolic stability compared to the

carbocyclic indole analogs.

Functionalization Logic
C3-Position: The most common vector for arylation (Suzuki/Stille) to access the hydrophobic

pocket.

N1-Position: Protection (SEM/Boc) is often required during synthesis but must be removed

for hinge binding.[1]

C4/C6 Positions: Accessible via S_NAr if leaving groups (Cl/F) are installed on the pyridine

precursor before ring closure.

Part 4: Detailed Experimental Protocol
Protocol: Synthesis of 5-Azaindole via Batcho-
Leimgruber
Target: 1H-pyrrolo[3,2-c]pyridine (5-Azaindole) Scale: Gram-scale (scalable to kg)[1]

Reagents:
4-Methyl-3-nitropyridine (1.0 eq)[1]

N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.2 eq)[1]

Dimethylformamide (DMF) (Solvent, anhydrous)

Palladium on Carbon (10% Pd/C) (10 wt%)[1]
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Hydrogen gas (Balloon or low pressure)[1]

Methanol/Ethanol (for reduction step)[1]

Step 1: Enamine Formation[2]
Setup: Charge a flame-dried round-bottom flask with 4-methyl-3-nitropyridine (e.g., 5.0 g)

and anhydrous DMF (50 mL).

Addition: Add DMF-DMA (1.2 eq) via syringe.

Reaction: Heat the mixture to 110°C under nitrogen for 4–6 hours. The solution will turn a

deep red/purple color (characteristic of the enamine).

Monitoring: Monitor by TLC (or LCMS). The starting material should be consumed.

Workup: Concentrate the reaction mixture under reduced pressure to remove DMF and

excess DMF-DMA. The resulting dark red oil (trans-β-dimethylamino-2-nitrostyrene

derivative) is typically used directly without purification.[1]

Step 2: Reductive Cyclization
Solvation: Dissolve the red oil in Methanol (100 mL).

Catalyst: Carefully add 10% Pd/C (0.5 g) under an inert atmosphere (Caution: Pyrophoric).

Reduction: Purge the vessel with Hydrogen gas and stir under H2 atmosphere (balloon

pressure is sufficient) at room temperature.

Kinetics: The reaction is usually complete within 3–12 hours. The red color will fade to a pale

yellow or clear solution.

Filtration: Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with

Methanol.

Purification: Concentrate the filtrate. Recrystallize the residue from Toluene/Hexanes or

purify via flash column chromatography (DCM/MeOH gradient) to yield 5-azaindole as a

white to off-white solid.[1]
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Validation Criteria:

1H NMR (DMSO-d6): Characteristic peaks at δ ~11.5 (br s, NH), ~8.8 (s, H4), ~8.2 (d, H6),

~7.4 (d, H7), ~6.5 (d, H3).[1]

Yield: Typical yields for this 2-step sequence range from 60% to 80%.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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